Cas no 1016888-06-4 (6-(propan-2-yloxy)pyridine-3-carbothioamide)

• Product Name: 6-(propan-2-yloxy)pyridine-3-carbothioamide
• CAS No: 1016888-06-4
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 4567242
• PubChem ID: 24703491
• Update Time: 2025-05-23

6-(propan-2-yloxy)pyridine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 6-(Propan-2-yloxy)pyridine-3-carbothioamide
• 3-Pyridinecarbothioamide, 6-(1-methylethoxy)-
• 6-(propan-2-yloxy)pyridine-3-carbothioamide

• Inchi： 1S/C9H12N2OS/c1-6(2)12-8-4-3-7(5-11-8)9(10)13/h3-6H,1-2H3,(H2,10,13)
• InChI Key： ZGIBMBNFHRKDQE-UHFFFAOYSA-N
• SMILES： C1=NC(OC(C)C)=CC=C1C(N)=S

Computed Properties

• Exact Mass: 196.067034g/mol
• Monoisotopic Mass: 196.067034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.27g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 80.2Ų

Additional information on 6-(propan-2-yloxy)pyridine-3-carbothioamide

6-(Propan-2-yloxy)pyridine-3-carbothioamide: A Comprehensive Overview

The compound with CAS No. 1016888-06-4, commonly referred to as 6-(propan-2-yloxy)pyridine-3-carbothioamide, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

6-(Propan-2-yloxy)pyridine-3-carbothioamide is an organic compound characterized by a pyridine ring substituted with a propan-2-yloxy group at the 6-position and a carbothioamide group at the 3-position. The pyridine ring is a six-membered aromatic ring with one nitrogen atom, which contributes to its stability and reactivity. The propan-2-yloxy group, also known as an isopropoxy group, introduces steric hindrance and enhances the molecule's solubility in organic solvents. The carbothioamide group (-C(S)NH2), on the other hand, imparts nucleophilic character to the molecule, making it reactive towards electrophilic species.

The synthesis of 6-(propan-2-yloxy)pyridine-3-carbothioamide typically involves multi-step reactions starting from pyridine derivatives. One common approach is the substitution reaction where a suitable leaving group on the pyridine ring is replaced by the propan-2-yloxy group under basic conditions. Subsequently, the introduction of the carbothioamide group is achieved through nucleophilic substitution or coupling reactions, depending on the specific starting materials and reaction conditions.

Recent studies have highlighted the potential of 6-(propan-2-yloxy)pyridine-3-carbothioamide in various fields, including pharmaceuticals and agrochemicals. Its ability to act as a nucleophile makes it a valuable intermediate in the synthesis of more complex molecules with bioactive properties. For instance, researchers have explored its use in designing inhibitors for enzymes involved in diseases such as cancer and neurodegenerative disorders.

In addition to its role as an intermediate, 6-(propan-2-yloxy)pyridine-3-carbothioamide has shown promise in agrochemical applications. Its reactivity and stability under certain environmental conditions make it a candidate for developing pesticides and herbicides with improved efficacy and reduced environmental impact.

From an environmental standpoint, understanding the degradation pathways of 6-(propan-2-yloxy)pyridine-3-carbothioamide is crucial for assessing its safety and sustainability. Recent research has focused on identifying microbial communities capable of metabolizing this compound under aerobic and anaerobic conditions, providing insights into its biodegradation potential.

In conclusion, 6-(propan-2-yloxy)pyridine-3-carbothioamide (CAS No. 1016888-06-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to drive innovative research aimed at harnessing its full potential while ensuring environmental safety.